Cas no 1804461-49-1 (2-Bromo-3-(difluoromethyl)-5-hydroxy-4-methoxypyridine)

• Product Name: 2-Bromo-3-(difluoromethyl)-5-hydroxy-4-methoxypyridine
• CAS No: 1804461-49-1
• MF: C₇H₆BrF₂NO₂
• MW: 254.028848171234
• CID: 4915491
• Update Time: 2025-06-14

2-Bromo-3-(difluoromethyl)-5-hydroxy-4-methoxypyridine Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-3-(difluoromethyl)-5-hydroxy-4-methoxypyridine

• Inchi： 1S/C7H6BrF2NO2/c1-13-5-3(12)2-11-6(8)4(5)7(9)10/h2,7,12H,1H3
• InChI Key： ZSYIVJILAREDRK-UHFFFAOYSA-N
• SMILES： BrC1C(C(F)F)=C(C(=CN=1)O)OC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 173
• XLogP3: 2.1
• Topological Polar Surface Area: 42.4

Additional information on 2-Bromo-3-(difluoromethyl)-5-hydroxy-4-methoxypyridine

Comprehensive Overview of 2-Bromo-3-(difluoromethyl)-5-hydroxy-4-methoxypyridine (CAS No. 1804461-49-1)

2-Bromo-3-(difluoromethyl)-5-hydroxy-4-methoxypyridine (CAS No. 1804461-49-1) is a specialized pyridine derivative with significant potential in pharmaceutical and agrochemical research. This compound features a unique combination of functional groups, including a bromo substituent, a difluoromethyl group, and a hydroxy-methoxy pairing, which contribute to its reactivity and versatility. Researchers are increasingly interested in this molecule due to its potential applications in drug discovery and material science.

The structural complexity of 2-Bromo-3-(difluoromethyl)-5-hydroxy-4-methoxypyridine makes it a valuable intermediate for synthesizing more complex molecules. Its difluoromethyl group is particularly noteworthy, as fluorinated compounds are gaining attention for their enhanced metabolic stability and bioavailability. This aligns with current trends in medicinal chemistry, where fluorine-containing compounds are being explored for their unique physicochemical properties.

In recent years, the demand for halogenated pyridines like this compound has surged, driven by their utility in cross-coupling reactions and as building blocks for heterocyclic chemistry. The presence of both bromo and hydroxy groups offers multiple sites for further functionalization, making it a versatile scaffold for designing novel molecules. This adaptability is crucial for researchers working on targeted drug delivery systems and small-molecule inhibitors.

From an environmental perspective, the development of sustainable synthetic methods for compounds like 2-Bromo-3-(difluoromethyl)-5-hydroxy-4-methoxypyridine is a hot topic. Green chemistry initiatives emphasize reducing waste and improving energy efficiency in organic synthesis. Researchers are exploring catalytic processes and solvent-free reactions to produce such intermediates more sustainably, addressing concerns about chemical manufacturing footprints.

The compound's potential in agrochemical applications is another area of interest. Pyridine derivatives are known for their herbicidal and fungicidal properties, and the introduction of difluoromethyl and bromo groups could enhance these effects. This aligns with the growing need for next-generation crop protection agents that are effective yet environmentally benign.

Analytical characterization of 2-Bromo-3-(difluoromethyl)-5-hydroxy-4-methoxypyridine typically involves advanced techniques such as NMR spectroscopy, mass spectrometry, and HPLC purity analysis. These methods ensure the compound meets the stringent quality standards required for research and development. The availability of high-purity samples is critical for reproducible results in both academic and industrial settings.

As the scientific community continues to explore fluorinated heterocycles, compounds like 2-Bromo-3-(difluoromethyl)-5-hydroxy-4-methoxypyridine are likely to play a pivotal role. Their unique properties make them valuable tools for addressing challenges in medicinal chemistry, material science, and beyond. Future research may focus on optimizing synthetic routes and expanding their applications in cutting-edge technologies.